2-{[4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
2-{[4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
445251-26-3
VCID:
VC0441011
InChI:
InChI=1S/C21H22N4O3S/c1-3-13-25-19(14-28-18-7-5-4-6-8-18)23-24-21(25)29-15-20(26)22-16-9-11-17(27-2)12-10-16/h3-12H,1,13-15H2,2H3,(H,22,26)
SMILES:
COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)COC3=CC=CC=C3
Molecular Formula:
C21H22N4O3S
Molecular Weight:
410.5g/mol
2-{[4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
CAS No.: 445251-26-3
Main Products
VCID: VC0441011
Molecular Formula: C21H22N4O3S
Molecular Weight: 410.5g/mol
![2-{[4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide - 445251-26-3](/images/no_structure.jpg)
| CAS No. | 445251-26-3 |
|---|---|
| Product Name | 2-{[4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide |
| Molecular Formula | C21H22N4O3S |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | N-(4-methoxyphenyl)-2-[[5-(phenoxymethyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
| Standard InChI | InChI=1S/C21H22N4O3S/c1-3-13-25-19(14-28-18-7-5-4-6-8-18)23-24-21(25)29-15-20(26)22-16-9-11-17(27-2)12-10-16/h3-12H,1,13-15H2,2H3,(H,22,26) |
| Standard InChIKey | NPLKNSOMHYULCW-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)COC3=CC=CC=C3 |
| Canonical SMILES | COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)COC3=CC=CC=C3 |
| PubChem Compound | 1222381 |
| Last Modified | Nov 11 2021 |
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